Cas no 1169762-18-8 (tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate)

Tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate is a chiral carbamate derivative featuring a piperidine scaffold with a stereocenter at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. The (3R)-3-methylpiperidine moiety contributes to stereochemical precision, making it useful for asymmetric synthesis. Its well-defined structure and compatibility with standard coupling reactions offer advantages in medicinal chemistry and peptide research. The compound is typically handled under inert conditions to preserve its integrity.

tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate structure

1169762-18-8 structure

Product Name:tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate

CAS No:1169762-18-8

MF:C₁₁H₂₂N₂O₂

MW:214.304583072662

MDL:MFCD16996029

CID:2615039

PubChem ID:53253390

Update Time:2025-11-01

tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate
- (3R)-3-(BOC-AMINO)-3-METHYLPIPERIDINE
- (R)-tert-Butyl (3-methylpiperidin-3-yl)carbamate
- (3R)-3-[(tert-butoxycarbonyl)amino]-3-methylpiperidine
- IKLFTJQKKCELGD-LLVKDONJSA-N
- PB16673
- Carbamic acid, N-[(3R)-3-methyl-3-piperidinyl]-, 1,1-dimethylethyl ester
- MFCD16996029
- (R)-tert-Butyl(3-methylpiperidin-3-yl)carbamate
- AKOS027323560
- AS-51140
- P11976
- SCHEMBL919128
- 1169762-18-8
- tert-butyl (R)-(3-methylpiperidin-3-yl)carbamate
- CS-B1002
- MDL： MFCD16996029
- Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-11(4)6-5-7-12-8-11/h12H,5-8H2,1-4H3,(H,13,14)/t11-/m1/s1
- InChI Key： IKLFTJQKKCELGD-LLVKDONJSA-N
- SMILES： O(C(C)(C)C)C(N[C@@]1(C)CNCCC1)=O

Computed Properties

Exact Mass: 214.168127949g/mol
Monoisotopic Mass: 214.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.4
XLogP3: 1.2

tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB458468-100 mg	(3R)-3-(Boc-amino)-3-methylpiperidine, 95%; .	1169762-18-8	95%	100MG	€333.70	2023-07-18
abcr	AB458468-250 mg	(3R)-3-(Boc-amino)-3-methylpiperidine, 95%; .	1169762-18-8	95%	250MG	€494.90	2022-06-10
Chemenu	CM486992-100mg	(R)-tert-Butyl (3-methylpiperidin-3-yl)carbamate	1169762-18-8	98%	100mg	$208	2022-09-04
Chemenu	CM486992-250mg	(R)-tert-Butyl (3-methylpiperidin-3-yl)carbamate	1169762-18-8	98%	250mg	$348	2022-09-04
Chemenu	CM486992-1g	(R)-tert-Butyl (3-methylpiperidin-3-yl)carbamate	1169762-18-8	98%	1g	$1118	2022-09-04
eNovation Chemicals LLC	D916625-1g	(3R)-3-(Boc-amino)-3-methylpiperidine	1169762-18-8	95%	1g	$1725	2023-09-03
eNovation Chemicals LLC	D573187-100mg	tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate	1169762-18-8	97%	100mg	$275	2024-07-21
eNovation Chemicals LLC	D573187-250MG	tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate	1169762-18-8	97%	250mg	$465	2024-07-21
eNovation Chemicals LLC	D573187-500MG	tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate	1169762-18-8	97%	500mg	$650	2024-07-21
eNovation Chemicals LLC	D573187-1G	tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate	1169762-18-8	97%	1g	$930	2024-07-21

tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate Related Literature

1. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
2. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
3. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
4. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
5. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431

Related Categories

Additional information on tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate (CAS No. 1169762-18-8)

tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate (CAS No. 1169762-18-8) is a chiral piperidine derivative widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, characterized by its tert-butyl carbamate group and 3-methylpiperidine backbone, serves as a critical intermediate in the development of bioactive molecules. Its stereospecific (R)-configuration at the 3-position enhances its utility in asymmetric synthesis, making it a focal point for researchers exploring enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate has surged due to advancements in targeted drug delivery and precision medicine. Its structural features align with trends in small-molecule drug discovery, particularly in oncology and neurology. Researchers frequently search for "CAS 1169762-18-8 solubility" or "synthetic routes for (R)-3-methylpiperidine derivatives," reflecting its relevance in optimizing drug bioavailability and process chemistry.

The compound’s carbamate protection strategy is pivotal in peptide and heterocycle synthesis, addressing challenges like racemization during coupling reactions. Laboratories often inquire about "tert-butyl carbamate deprotection conditions" or "stability of N-Boc-3-methylpiperidines," underscoring its role in protecting group chemistry. Its lipophilic tert-butyl group also improves membrane permeability, a key factor in CNS drug design.

From an industrial perspective, 1169762-18-8 is synthesized via stereoselective hydrogenation or enzymatic resolution, with patents highlighting its use in kinase inhibitor scaffolds. Environmental and regulatory considerations drive interest in "green synthesis of piperidine carbamates," aligning with sustainable chemistry initiatives. Analytical methods such as HPLC chiral separation and NMR stereochemical analysis are commonly discussed for quality control.

Future applications of tert-butyl N-[(3R)-3-methylpiperidin-3-yl]carbamate may expand into bioconjugation and PROTAC technology, where its modular reactivity enables linker incorporation. As the pharmaceutical industry prioritizes fragment-based drug design, this compound’s versatility ensures its continued prominence in medicinal chemistry literature and high-throughput screening libraries.